Cas no 2227890-15-3 (rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methyl-1,3-thiazol-4-yl)methylpyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methyl-1,3-thiazol-4-yl)methylpyrrolidine-1-carboxylate
• CAS No: 2227890-15-3
• MF: C₁₄H₂₂N₂O₃S
• MW: 298.401082515717
• CID: 6198013
• PubChem ID: 165592076
• Update Time: 2025-05-25

rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methyl-1,3-thiazol-4-yl)methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methyl-1,3-thiazol-4-yl)methylpyrrolidine-1-carboxylate
• 2227890-15-3
• EN300-1624329
• rac-tert-butyl (3R,4S)-3-hydroxy-4-[(2-methyl-1,3-thiazol-4-yl)methyl]pyrrolidine-1-carboxylate

• Inchi： 1S/C14H22N2O3S/c1-9-15-11(8-20-9)5-10-6-16(7-12(10)17)13(18)19-14(2,3)4/h8,10,12,17H,5-7H2,1-4H3/t10-,12-/m1/s1
• InChI Key： NSZQVHTZULJWBK-ZYHUDNBSSA-N
• SMILES： S1C(C)=NC(=C1)C[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1O

Computed Properties

• Exact Mass: 298.13511374g/mol
• Monoisotopic Mass: 298.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 90.9Ų

Additional information on rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methyl-1,3-thiazol-4-yl)methylpyrrolidine-1-carboxylate

Comprehensive Overview of rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methyl-1,3-thiazol-4-yl)methylpyrrolidine-1-carboxylate (CAS No. 2227890-15-3)

The compound rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methyl-1,3-thiazol-4-yl)methylpyrrolidine-1-carboxylate (CAS No. 2227890-15-3) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butyl group and the thiazole ring, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and infectious diseases.

In recent years, the demand for chiral building blocks like rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methyl-1,3-thiazol-4-yl)methylpyrrolidine-1-carboxylate has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. The compound's hydroxyl and carboxylate functional groups offer versatile sites for further modifications, enabling the development of novel therapeutics. Its CAS No. 2227890-15-3 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial research.

One of the key trends in modern chemistry is the focus on sustainable synthesis and green chemistry. Researchers are exploring eco-friendly methods to produce rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methyl-1,3-thiazol-4-yl)methylpyrrolidine-1-carboxylate, such as catalytic asymmetric hydrogenation or enzymatic resolution. These approaches align with global efforts to reduce the environmental impact of chemical manufacturing while maintaining high yields and enantiomeric purity.

The thiazole moiety in this compound is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs. Thiazole-containing molecules are known for their antimicrobial, anti-inflammatory, and anticancer properties. This has led to increased interest in rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methyl-1,3-thiazol-4-yl)methylpyrrolidine-1-carboxylate as a precursor for developing new small-molecule inhibitors and biologically active compounds.

Another area of interest is the compound's potential role in neurological research. The pyrrolidine scaffold is prevalent in many neuroactive substances, and the stereochemistry of rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methyl-1,3-thiazol-4-yl)methylpyrrolidine-1-carboxylate could influence its binding affinity to neuronal receptors. This makes it a promising candidate for studying neurodegenerative diseases such as Alzheimer's and Parkinson's, which are among the most searched topics in biomedical research today.

From a technical perspective, the synthesis and characterization of rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methyl-1,3-thiazol-4-yl)methylpyrrolidine-1-carboxylate require advanced analytical techniques, including NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure the compound's purity and stereochemical integrity, which are critical for its application in high-value research. The CAS No. 2227890-15-3 serves as a unique identifier, facilitating accurate literature searches and regulatory compliance.

In conclusion, rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methyl-1,3-thiazol-4-yl)methylpyrrolidine-1-carboxylate (CAS No. 2227890-15-3) represents a versatile and highly sought-after compound in modern chemical research. Its structural complexity, combined with its potential applications in drug development and neurological studies, positions it as a key player in the advancement of precision medicine and targeted therapies. As the scientific community continues to explore its properties, this compound is likely to remain a focal point of innovation and discovery.